Cas no 802540-46-1 (8-Iodo-1,4,4-trimethyl-4,5-dihydro-1h-pyrazolo[4,3-h]quinazoline-3-carboxylic acid methylamide)

• Product Name: 8-Iodo-1,4,4-trimethyl-4,5-dihydro-1h-pyrazolo[4,3-h]quinazoline-3-carboxylic acid methylamide
• CAS No: 802540-46-1
• MF: C₁₄H₁₆IN₅O
• MW: 397.214214324951
• CID: 6642922
• PubChem ID: 44232945
• Update Time: 2024-02-04

8-Iodo-1,4,4-trimethyl-4,5-dihydro-1h-pyrazolo[4,3-h]quinazoline-3-carboxylic acid methylamide Chemical and Physical Properties

Names and Identifiers

• 8-Iodo-N,1,4,4-tetramethyl-4,5-dihydro-1H-pyrazolo[4,3-h]quinazoline-3-carboxamide
• SCHEMBL4167392
• 802540-46-1
• 8-iodo-1,4,4-trimethyl-4,5-dihydro-1h-pyrazolo[4,3-h]quinazoline-3-carboxylic acid methylamide
• SEEJAGRPDVHHKB-UHFFFAOYSA-N
• 8-Iodo-1,4,4-trimethyl-4,5-dihydro-1h-pyrazolo[4,3-h]quinazoline-3-carboxylic acid methylamide

• Inchi： 1S/C14H16IN5O/c1-14(2)5-7-6-17-13(15)18-9(7)11-8(14)10(12(21)16-3)19-20(11)4/h6H,5H2,1-4H3,(H,16,21)
• InChI Key： SEEJAGRPDVHHKB-UHFFFAOYSA-N
• SMILES： IC1=NC=C2C(C3=C(C(C(NC)=O)=NN3C)C(C)(C)C2)=N1

Computed Properties

• Exact Mass: 397.03996g/mol
• Monoisotopic Mass: 397.03996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.7Ų